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Compound of Interest

Compound Name: H-Lys-OMe.2HCI

Cat. No.: B554999

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the aqueous solubility of
L-Lysine methyl ester dihydrochloride (H-Lys-OMe-2HCI), a critical parameter for its application
in research, particularly in peptide synthesis and drug development. This document outlines
guantitative solubility data, detailed experimental protocols for solubility determination, and a
visualization of its primary application workflow.

Core Topic: Solubility of H-Lys-OMe-2HCI in Water

L-Lysine methyl ester dihydrochloride is an amino acid derivative widely used as a building
block in peptide synthesis.[1][2] Its dihydrochloride salt form enhances its stability and aqueous
solubility.[1] While widely cited as "soluble" or "highly soluble™ in water, precise quantitative
data is essential for reproducible experimental design.[1][3]

Quantitative Solubility Data

The aqueous solubility of H-Lys-OMe-2HCI has been calculated, providing a valuable
benchmark for researchers. The data is summarized in the table below.
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Parameter Value Unit Method Source
- Calculated
Water Solubility 7.36 mg/mL [4]
(ESOL)
- Calculated
Water Solubility 0.0316 mol/L [4]
(ESOL)
Qualitative Soluble / Highly ]
» - Experimental [1][3]
Solubility Soluble

ESOL (Estimated Solubility) is a topological method for predicting solubility.

Experimental Protocol: Determination of Aqueous
Solubility

A definitive experimental protocol for determining the aqueous solubility of H-Lys-OMe-2HCl is
crucial for verifying calculated values and for quality control. The following is a detailed
methodology based on the gravimetric method, a standard procedure for determining the
solubility of amino acids and their salts.[5][6][7]

Principle

The gravimetric method involves preparing a saturated solution of the solute (H-Lys-OMe-2HCI)
in a solvent (water) at a specific temperature. A known volume of the saturated solution is then
carefully evaporated to dryness, and the mass of the remaining solute is determined. From this,
the solubility can be calculated.[7]

Materials and Equipment
e H-Lys-OMe-2HCI (high purity)

» Deionized or distilled water
e Analytical balance (readable to at least 0.1 mg)

o Temperature-controlled water bath or incubator
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e Volumetric flasks (various sizes)

o Pipettes (calibrated)

o Evaporating dish or weighing boats (pre-weighed)

e Drying oven

e Magnetic stirrer and stir bars

« Filtration apparatus (e.g., syringe filters with a pore size of 0.22 pum)
e Spatula

o Beakers

Procedure

o Preparation of the Saturated Solution:

1. Add an excess amount of H-Lys-OMe-2HCI to a known volume of deionized water in a
beaker or flask. The excess solid should be clearly visible.

2. Place the beaker in a temperature-controlled water bath set to the desired temperature
(e.g., 25 °C).

3. Stir the mixture vigorously using a magnetic stirrer for a sufficient period to ensure
equilibrium is reached (e.g., 24 hours). Periodically check to ensure undissolved solid
remains.

o Sample Collection:
1. Once equilibrium is reached, turn off the stirrer and allow the excess solid to settle.

2. Carefully draw a precise volume (e.g., 10 mL) of the supernatant using a calibrated
pipette, ensuring no solid particles are transferred.

3. For enhanced accuracy, filter the collected supernatant through a 0.22 um syringe filter to
remove any remaining microcrystals.
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e Gravimetric Analysis:
1. Transfer the filtered, saturated solution to a pre-weighed evaporating dish.

2. Place the evaporating dish in a drying oven set to a temperature that will evaporate the
water without degrading the H-Lys-OMe-2HCI (e.g., 60-80 °C).

3. Continue drying until a constant weight is achieved, indicating all the water has
evaporated. This can be confirmed by sequential weighings.

4. Record the final weight of the evaporating dish with the dried solute.
o Calculation of Solubility:

1. Calculate the mass of the dissolved H-Lys-OMe-2HCI by subtracting the initial weight of
the empty evaporating dish from the final weight.

2. The solubility can then be expressed in the desired units (e.g., g/L, mg/mL).

Application in Solid-Phase Peptide Synthesis
(SPPS)

H-Lys-OMe-2HCI is a fundamental reagent in solid-phase peptide synthesis (SPPS), where it
serves as a lysine building block. The general workflow of SPPS involves the sequential
addition of amino acids to a growing peptide chain that is covalently attached to an insoluble
resin support.
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Solid-Phase Peptide Synthesis (SPPS) Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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